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Compound of Interest

Compound Name: 2-Ethoxy-5-methylbenzaldehyde

CAS No.: 116529-99-8

Cat. No.: B1321629

Get Quote

Identity & Physicochemical Profile[1][2][3][4][5]
2-Ethoxy-5-methylbenzaldehyde is a trisubstituted benzene derivative characterized by an

aldehyde group at position 1, an ethoxy ether linkage at position 2, and a methyl group at

position 5. This specific substitution pattern renders it a valuable "privileged scaffold" for

constructing complex heterocycles and pharmaceutical agents.
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Parameter Specification

CAS Number 116529-99-8

IUPAC Name 2-Ethoxy-5-methylbenzaldehyde

Synonyms
Benzaldehyde, 2-ethoxy-5-methyl-; 5-Methyl-2-

ethoxybenzaldehyde

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

SMILES CCOc1c(C=O)cc(C)cc1

InChI Key VWELEPLJZIXGFW-UHFFFAOYSA-N

Physicochemical Properties (Experimental & Predicted)
Property Value Note

Appearance Pale yellow to colorless liquid Low-melting solid in high purity

Boiling Point ~252.6°C (at 760 mmHg) Predicted value

Density 1.062 g/cm³ Predicted value

Solubility
Soluble in DCM, EtOAc,

MeOH; Insoluble in Water
Lipophilic nature

Flash Point >110°C Estimate based on homologs

Synthetic Pathways & Methodology
The most robust and scalable route to 2-Ethoxy-5-methylbenzaldehyde is the Williamson

Ether Synthesis utilizing 5-methylsalicylaldehyde (2-hydroxy-5-methylbenzaldehyde) as the

starting material. This approach offers high atom economy and regio-control.

Mechanism of Synthesis
The reaction proceeds via an Sɴ2 mechanism where the phenoxide anion (generated in situ)

attacks the electrophilic carbon of the ethylating agent (Ethyl Iodide or Diethyl Sulfate).
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Critical Control Point: The choice of solvent and base significantly impacts the reaction rate and

the formation of C-alkylated byproducts (though rare with hard electrophiles like ethyl iodide).

Experimental Protocol: O-Ethylation
Reagents:

Substrate: 5-Methylsalicylaldehyde (1.0 eq)

Alkylating Agent: Ethyl Iodide (1.2 eq) or Diethyl Sulfate (1.1 eq)

Base: Potassium Carbonate (K₂CO₃, 2.0 eq, anhydrous)

Solvent: DMF (N,N-Dimethylformamide) or Acetone

Step-by-Step Procedure:

Activation: Charge a round-bottom flask with 5-methylsalicylaldehyde (10 mmol) and

anhydrous DMF (20 mL). Add K₂CO₃ (20 mmol) in a single portion. Stir at room temperature

for 15 minutes to generate the phenoxide anion (color change to bright yellow/orange).

Alkylation: Add Ethyl Iodide (12 mmol) dropwise over 10 minutes to control the exotherm.

Reaction: Heat the mixture to 60°C and stir for 4-6 hours. Monitor by TLC (Hexane:EtOAc

8:2); the starting phenol (Rf ~0.6) should disappear, and the less polar ether product (Rf

~0.8) should appear.

Workup: Quench the reaction by pouring into ice-cold water (100 mL). Extract with Ethyl

Acetate (3 x 30 mL).

Purification: Wash the combined organic layers with 1M NaOH (to remove unreacted

phenol), followed by Brine. Dry over Na₂SO₄ and concentrate in vacuo.

Yield: Expected yield is 85-95%. The product is typically sufficiently pure for downstream

use; distillation can be used for high-purity applications.

Visualization: Synthetic Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Methylsalicylaldehyde
(CAS 613-84-3)

Base Activation
(K2CO3 / DMF)

Deprotonation Phenoxide Anion

2-Ethoxy-5-methylbenzaldehyde
(CAS 116529-99-8)

SN2 Attack
(60°C, 4h)

Ethyl Iodide
(Et-I)

Electrophile

Click to download full resolution via product page

Caption: Figure 1. Williamson Ether Synthesis pathway converting 5-methylsalicylaldehyde to

the target ethoxy derivative.

Reactivity Profile & Functionalization
The chemical behavior of 2-Ethoxy-5-methylbenzaldehyde is dominated by the electrophilic

aldehyde carbonyl and the electron-donating ethoxy group.

Carbonyl Condensations (Knoevenagel & Claisen-
Schmidt)
The aldehyde group is highly reactive toward nucleophiles.

Chalcone Synthesis: Reaction with acetophenones (e.g., in the presence of NaOH/EtOH)

yields chalcones, which are precursors to flavonoids and pyrazolines.

Schiff Bases: Condensation with primary amines yields imines (Schiff bases), widely used as

ligands in coordination chemistry or reduced to secondary amines.

Oxidation & Reduction[5]
Oxidation: Treatment with KMnO₄ or NaClO₂ converts the aldehyde to 2-ethoxy-5-

methylbenzoic acid, a potential scaffold for amide coupling.

Reduction: NaBH₄ reduction yields 2-ethoxy-5-methylbenzyl alcohol, useful for etherification

or halogenation (benzyl halides).

Electrophilic Aromatic Substitution (EAS)
The 5-methyl and 2-ethoxy groups are ortho/para directors.
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Nitration/Bromination: Substitution will preferentially occur at the 3-position (ortho to the

strong ethoxy donor) or the 6-position (ortho to the methyl, para to the ethoxy). Steric

hindrance at position 6 (flanked by aldehyde and methyl) often favors position 3.

Visualization: Reactivity Network
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Caption: Figure 2. Divergent synthesis map showing key functional transformations of the

aldehyde core.

Applications in Drug Discovery
This molecule acts as a "privileged structure" fragment in medicinal chemistry. Its lipophilicity

(ethoxy/methyl groups) improves membrane permeability compared to its

hydroxy/demethylated analogs.

Kinase Inhibitors: The 2-alkoxybenzaldehyde motif is frequently found in the design of kinase

inhibitors where the aromatic ring occupies the hydrophobic pocket of the enzyme.

Anti-inflammatory Agents: Chalcones derived from this aldehyde have shown potential in

inhibiting COX-2 and 5-LOX pathways due to the electronic influence of the 5-methyl group.

Agrochemicals: Used as an intermediate in the synthesis of specific pesticides where the

ethoxy group provides metabolic stability against rapid hydrolysis.

Handling & Safety (MSDS Summary)
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While specific toxicological data for this CAS is limited, it should be handled with the standard

precautions for substituted benzaldehydes.

Hazards: Skin Irritant (H315), Eye Irritant (H319), STOT SE (H335).

Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C. Aldehydes are prone to air

oxidation to benzoic acids over time.

Spill Response: Absorb with inert material (vermiculite/sand). Do not flush into surface water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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